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Compound of Interest

Compound Name: 3-Bromo-5-fluorobenzyl bromide

Cat. No.: B1343359 Get Quote

Technical Support Center: 3-Bromo-5-
fluorobenzyl bromide
This guide provides comprehensive information on the safe handling and disposal of 3-Bromo-
5-fluorobenzyl bromide, tailored for researchers, scientists, and drug development

professionals.

Troubleshooting Guides and FAQs
Handling and Storage

Q1: What are the primary hazards associated with 3-Bromo-5-fluorobenzyl bromide?

A1: 3-Bromo-5-fluorobenzyl bromide is a corrosive substance that can cause severe

skin burns and serious eye damage.[1][2][3] It may also cause respiratory irritation.[1] It is

harmful if swallowed and is a lachrymator, meaning it can cause tearing.

Q2: What personal protective equipment (PPE) is mandatory when working with this

compound?

A2: Always wear chemical-resistant gloves, protective clothing, and eye/face protection,

such as safety goggles and a face shield.[1][4] A NIOSH/MSHA or European Standard EN

149 approved respirator should be used if exposure limits are exceeded or if irritation is

experienced.[4][5]
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Q3: How should I properly store 3-Bromo-5-fluorobenzyl bromide in the laboratory?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated

area.[4][6] It is recommended to store it under an inert atmosphere and away from

incompatible materials such as bases, strong oxidizing agents, alcohols, amines, and

metals.[7] The storage area should be designated as a corrosives area.[4]

Q4: What should I do if I accidentally inhale the vapors of 3-Bromo-5-fluorobenzyl
bromide?

A4: Immediately move to fresh air and keep comfortable for breathing.[1][5] If you

experience breathing difficulties, seek immediate medical attention by calling a poison

center or doctor.[1][4]

Q5: What is the immediate first aid procedure for skin or eye contact?

A5: For skin contact, immediately take off all contaminated clothing and rinse the skin with

plenty of water or a safety shower.[1][5] For eye contact, rinse cautiously with water for

several minutes, removing contact lenses if present and easy to do, and continue rinsing.

[1][2] In both cases, immediate medical attention is required.[4][5]

Disposal

Q6: How should I dispose of waste 3-Bromo-5-fluorobenzyl bromide?

A6: Dispose of the contents and container to an approved waste disposal plant.[1][4][5] Do

not allow the chemical to enter drains or sewer systems.[6][7]

Q7: Can the empty container of 3-Bromo-5-fluorobenzyl bromide be reused?

A7: No, the packaging should be punctured to make it unusable for other purposes after

being triple-rinsed (or equivalent) and then disposed of in a sanitary landfill or offered for

recycling if appropriate.[6]

Experimental Issues

Q8: The compound has turned a yellow color. Is it still usable?
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A8: A colorless to yellow appearance can be normal. However, a significant color change

may indicate degradation. It is recommended to verify the purity of the compound through

analytical methods before use if you suspect degradation.

Q9: I observe fumes when I open the bottle. What should I do?

A9: This compound is moisture-sensitive and may react with humidity in the air, producing

fumes.[4] Always handle this compound in a well-ventilated area or under a chemical fume

hood to avoid inhalation of vapors.

Quantitative Data
Property Value Source

Molecular Formula C7H5Br2F [1]

Molecular Weight 267.92 g/mol [3][8]

CAS Number 216755-57-6 [1]

Appearance
White to Almost white powder

to crystal
[3]

Melting Point 47 °C [3]

Boiling Point 251 °C [3]

Density 1.923 g/cm³ [3]

Flash Point 106 °C [3]

Experimental Protocols
Standard Handling Protocol

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[7] Confirm that you are wearing the appropriate PPE: chemical-resistant gloves,

a lab coat, and chemical safety goggles.

Handling: Conduct all work in a certified chemical fume hood. Avoid breathing dust, mist, or

spray.[1] Prevent contact with skin and eyes.[6]
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Storage: After use, ensure the container is tightly closed and stored in a designated cool, dry,

and well-ventilated area.

Spill Cleanup Protocol

Evacuation and Ventilation: In case of a spill, evacuate non-essential personnel from the

area and ensure adequate ventilation.

Containment: For small spills, use an inert absorbent material like sand or vermiculite to

soak up the material.

Collection: Carefully collect the absorbed material into a suitable, closed container for

disposal.[6]

Decontamination: Clean the spill area thoroughly with a suitable decontamination solution.

Disposal: Dispose of the contaminated materials and absorbent as hazardous waste through

an approved waste disposal facility.

Disposal Protocol

Waste Collection: Collect all waste containing 3-Bromo-5-fluorobenzyl bromide in a clearly

labeled, sealed, and compatible container.

Waste Disposal: Arrange for the disposal of the chemical waste through a licensed chemical

destruction plant.[6] This may involve controlled incineration with flue gas scrubbing.[6] Do

not dispose of it in the regular trash or pour it down the drain.[6]

Container Disposal: Triple-rinse empty containers. The rinsate should be collected and

treated as hazardous waste. Puncture the container to prevent reuse and dispose of it

according to local regulations.[6]

Visualizations
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Spill of 3-Bromo-5-fluorobenzyl bromide Detected

Spill Occurs Evacuate Immediate Area Don Appropriate PPE Contain Spill with Inert Absorbent Collect Absorbed Material Decontaminate Spill Area Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for responding to a spill of 3-Bromo-5-fluorobenzyl bromide.
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Disposal Decision Tree

Material for Disposal

Is it 3-Bromo-5-fluorobenzyl bromide or contaminated material?

Is it an empty container?

No

Dispose as Hazardous Chemical Waste via Approved Facility

Yes

Dispose as Non-Hazardous Waste

No

Triple-Rinse Container

Yes

Collect Rinsate as Hazardous Waste

Puncture Container

Dispose of Container per Local Regulations

Click to download full resolution via product page

Caption: Decision tree for the proper disposal of 3-Bromo-5-fluorobenzyl bromide and its

container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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